![molecular formula C17H16N2O3S2 B2413712 N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(methylsulfonyl)benzamide CAS No. 896288-82-7](/img/structure/B2413712.png)
N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(methylsulfonyl)benzamide
Overview
Description
N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(methylsulfonyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential medicinal properties. This compound is a member of the benzamide family and has been shown to have a range of biological effects. In
Scientific Research Applications
Telomerase Inhibition
This compound has been studied for its potential as a telomerase inhibitor . Telomerase is a ribonucleoprotein responsible for maintaining the telomere length and chromosomal integrity of frequently dividing cells. It’s a universal anticancer target that is expressed in 85–95% of cancers . This compound has shown significant inhibitory effect on the telomerase enzyme, making it a potential candidate for cancer treatment .
Cancer Treatment
In the context of cancer treatment , this compound has been evaluated for its effectiveness against non-small cell lung cancer. It has been found to penetrate the cell membrane and inhibit telomerase inside living cancer cells . This could potentially slow down or stop the growth of cancer cells.
Drug Design and Synthesis
This compound is also significant in the field of drug design and synthesis . It serves as a structural feature in the design of novel compounds. For instance, it has been used in the synthesis of BIBR1532-related analogs .
Mechanism of Action
Target of Action
The primary target of this compound is the Mitogen-activated protein kinase 10 (JNK3) . This kinase plays a crucial role in the signaling pathways involved in cell differentiation, proliferation, and apoptosis.
Mode of Action
The compound acts as an inhibitor of JNK2 and JNK3 kinases . It binds to the ATP-binding site of these kinases, preventing their activation and subsequent phosphorylation of downstream targets . The 3-cyano substituent forms an H-bond acceptor interaction with the hinge region of the ATP-binding site .
Biochemical Pathways
The inhibition of JNK2 and JNK3 kinases disrupts the JNK signaling pathway, which is involved in various cellular processes such as inflammation, apoptosis, and cellular differentiation . The exact downstream effects depend on the specific cellular context and the other signaling pathways that interact with the JNK pathway.
Result of Action
The inhibition of JNK2 and JNK3 kinases by this compound can lead to a decrease in the phosphorylation of their downstream targets, potentially affecting cellular processes such as inflammation and apoptosis . .
properties
IUPAC Name |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylsulfonylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S2/c1-24(21,22)12-6-4-5-11(9-12)16(20)19-17-14(10-18)13-7-2-3-8-15(13)23-17/h4-6,9H,2-3,7-8H2,1H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PITLTEREHHDRGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylsulfonylbenzamide | |
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